Cas no 62616-55-1 (Thiourea, N-methyl-N'-(2,4,5-trimethylphenyl)-)

• Product Name: Thiourea, N-methyl-N'-(2,4,5-trimethylphenyl)-
• CAS No: 62616-55-1
• MF: C₁₁H₁₆N₂S
• MW: 208.323141098022
• CID: 438036
• PubChem ID: 20387479
• Update Time: 2025-04-19

Thiourea, N-methyl-N'-(2,4,5-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-methyl-N'-(2,4,5-trimethylphenyl)-
• 1-methyl-3-(2,4,5-trimethylphenyl)thiourea
• DTXSID30606554
• 62616-55-1
• SCHEMBL11512990
• N-Methyl-N'-(2,4,5-trimethylphenyl)thiourea

• Inchi： 1S/C11H16N2S/c1-7-5-9(3)10(6-8(7)2)13-11(14)12-4/h5-6H,1-4H3,(H2,12,13,14)
• InChI Key： WANFDKZEUCWCEP-UHFFFAOYSA-N
• SMILES： S=C(NC)NC1=CC(C)=C(C)C=C1C

Computed Properties

• Exact Mass: 208.10358
• Monoisotopic Mass: 208.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06